Cas no 1342090-48-5 (3-(1-ethyl-1H-imidazol-2-yl)cyclopentan-1-amine)

• Product Name: 3-(1-ethyl-1H-imidazol-2-yl)cyclopentan-1-amine
• CAS No: 1342090-48-5
• MF: C₁₀H₁₇N₃
• MW: 179.262081861496
• CID: 5149468
• Update Time: 2025-10-30

3-(1-ethyl-1H-imidazol-2-yl)cyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(1-ethyl-1H-imidazol-2-yl)cyclopentan-1-amine
• Cyclopentanamine, 3-(1-ethyl-1H-imidazol-2-yl)-

• Inchi： 1S/C10H17N3/c1-2-13-6-5-12-10(13)8-3-4-9(11)7-8/h5-6,8-9H,2-4,7,11H2,1H3
• InChI Key： JQLSEXZPQJOVQJ-UHFFFAOYSA-N
• SMILES： N1(C=CN=C1C1CCC(C1)N)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• XLogP3: 0.4
• Topological Polar Surface Area: 43.8

Additional information on 3-(1-ethyl-1H-imidazol-2-yl)cyclopentan-1-amine

3-(1-Ethyl-1H-imidazol-2-yl)cyclopentan-1-amine: A Comprehensive Overview

The compound with CAS No. 1342090-48-5, commonly referred to as 3-(1-Ethyl-1H-imidazol-2-yl)cyclopentan-1-amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a cyclopentane ring with an imidazole moiety, making it a valuable substrate for various chemical and biological studies.

Imidazole derivatives have long been recognized for their versatility in organic synthesis and their ability to participate in a wide range of chemical reactions. The presence of the imidazole ring in 3-(1-Ethyl-1H-imidazol-2-yl)cyclopentan-1-amine endows the molecule with unique electronic properties, which are highly desirable in drug design and material science applications. Recent studies have highlighted the potential of this compound as a building block for constructing more complex molecular architectures, further underscoring its importance in modern chemistry.

The synthesis of 3-(1-Ethyl-1H-imidazol-2-y)cyclopentanamime typically involves multi-step processes that leverage the reactivity of imidazole rings and cyclopentane systems. Researchers have explored various methodologies to optimize the synthesis of this compound, including the use of transition metal catalysts and microwave-assisted reactions. These advancements have not only improved the efficiency of the synthesis but also opened new avenues for exploring its applications in diverse fields.

One of the most promising applications of 3-(1-Ethyliminozoliumcyclopentanamine lies in its potential as a precursor for drug development. The cyclopentane ring is known for its ability to enhance drug-like properties such as bioavailability and stability, while the imidazole moiety can serve as a platform for functionalization with bioactive groups. Recent research has demonstrated that this compound can be used to construct small molecules with potent biological activities, including anti-inflammatory and anticancer properties.

In addition to its role in drug discovery, 3-(Ethyliminozolecyclopentanamine has also found applications in materials science. The molecule's ability to form stable complexes with metal ions has made it a valuable component in the development of coordination polymers and metalloorganic frameworks (MOFs). These materials have potential uses in gas storage, catalysis, and sensing technologies, further highlighting the compound's versatility.

The study of Cyclohexane Imidazole Derivatives like 3-(Ethyliminozolecyclopentanamine has been significantly advanced by recent breakthroughs in computational chemistry and experimental techniques. For instance, density functional theory (DFT) calculations have provided deeper insights into the electronic structure and reactivity of this compound, enabling researchers to predict its behavior in various chemical environments with greater accuracy.

In conclusion, CAS No 1342090485, or 3-(Ethyliminozolecyclopentanamine, represents a compelling example of how structural diversity can lead to multifaceted applications in chemistry and beyond. As research continues to uncover new properties and uses for this compound, it is likely to play an increasingly important role in both academic and industrial settings.